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Compound of Interest

Compound Name: Cbz-NH-PEG4-C2-acid

Cat. No.: B606519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Cbz-NH-
PEG4-C2-acid, a discrete polyethylene glycol (dPEG®) linker molecule. Due to the absence of

a comprehensive Safety Data Sheet (SDS), this document synthesizes information from

chemical suppliers and general best practices for handling similar hygroscopic and reactive

chemical compounds. It is intended to supplement, not replace, standard laboratory safety

protocols.

Chemical and Physical Properties
Cbz-NH-PEG4-C2-acid is a PROTAC (Proteolysis Targeting Chimera) linker used in targeted

protein degradation research.[1] It features a carboxybenzyl (Cbz) protected amine group and

a terminal carboxylic acid, connected by a PEG4 spacer. This structure allows for its

conjugation to a target protein ligand and an E3 ligase ligand.[1]
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Property Value Source

Synonyms
Cbz-N-amido-PEG4-COOH,

Cbz-N-amido-PEG4-acid
Multiple Sources

Molecular Formula C₁₉H₂₉NO₈ [2]

Molecular Weight 399.44 g/mol [2]

Appearance Solid or oil, may be tacky [2][3]

Purity Typically >95% Multiple Sources

Solubility
Methylene chloride, DMAC,

DMSO
[2]

Hygroscopicity Hygroscopic solid [2]

Safety and Handling
As with any chemical reagent, proper personal protective equipment (PPE), including safety

glasses, lab coats, and gloves, should be worn at all times. Work should be conducted in a

well-ventilated area or a chemical fume hood.

Key Handling Considerations:

Hygroscopic Nature: This compound readily absorbs moisture from the air, which can affect

its reactivity and handling.[2] The solid may become tacky and difficult to manipulate if

exposed to air.[2]

Storage: Store at -20°C in a tightly sealed container under an inert atmosphere (e.g., argon

or nitrogen).[1][2] Always allow the container to warm to room temperature before opening to

prevent condensation of atmospheric moisture.[2]

Solution Preparation: Stock solutions can be prepared using dry solvents and should be

stored frozen when not in use.[2]

Experimental Protocols
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While specific experimental protocols are highly dependent on the target protein and E3 ligase

ligands, a general workflow for the use of Cbz-NH-PEG4-C2-acid in PROTAC synthesis is

outlined below.

General PROTAC Synthesis Workflow:

Ligand Functionalization: Ensure that the target protein ligand and the E3 ligase ligand have

appropriate functional groups for conjugation (e.g., a free amine to react with the carboxylic

acid of the linker).

Activation of Carboxylic Acid: The terminal carboxylic acid of Cbz-NH-PEG4-C2-acid is

typically activated using coupling agents like EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide) or DCC (N,N'-Dicyclohexylcarbodiimide) to facilitate

amide bond formation.

Conjugation: The activated linker is then reacted with the amine-functionalized ligand (either

the target protein or E3 ligase ligand).

Deprotection: The Cbz protecting group on the other end of the linker is removed. A common

method for Cbz deprotection is hydrogenolysis using a palladium catalyst (e.g., Pd/C).[2]

Second Conjugation: The newly deprotected amine on the linker-ligand conjugate is then

coupled to the second ligand (which should have an activated carboxylic acid or other

suitable functional group).

Purification and Characterization: The final PROTAC molecule is purified, typically by

chromatography (e.g., HPLC), and its identity and purity are confirmed by analytical methods

such as LC-MS and NMR.

Stability and Storage
Proper storage is critical to maintaining the integrity and reactivity of Cbz-NH-PEG4-C2-acid.
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Condition Recommendation

Storage Temperature -20°C

Atmosphere Inert atmosphere (e.g., Argon, Nitrogen)

Light Protect from light

Moisture
Keep in a dry environment. The compound is

hygroscopic.

In-Solution Stability In dry solvent at -80°C, stable for up to one year.

Visualizations
Safe Handling Workflow
The following diagram illustrates the recommended workflow for safely handling Cbz-NH-
PEG4-C2-acid from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606519?utm_src=pdf-body
https://www.benchchem.com/product/b606519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage

Handling and Use

Cleanup and Disposal

Receive Shipment

Inspect Container for Damage

Store at -20°C
under Inert Atmosphere

Equilibrate to Room Temp
before Opening

Weigh in Glovebox or
under Inert Gas

Dissolve in
Anhydrous Solvent

Perform Reaction

Quench Reaction

Dispose of Waste per
Institutional Guidelines

Click to download full resolution via product page

Safe handling workflow for Cbz-NH-PEG4-C2-acid.
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Role as a PROTAC Linker
This diagram illustrates the fundamental role of Cbz-NH-PEG4-C2-acid in forming a PROTAC

molecule, which then recruits an E3 ligase to a target protein for ubiquitination and subsequent

degradation.

Role of Cbz-NH-PEG4-C2-acid in PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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